4-Methylthiophen-3-amine

• IUPAC Name: 4-methylthiophen-3-amine
• InChI: InChI=1S/C5H7NS/c1-4-2-7-3-5(4)6/h2-3H,6H2,1H3
• InChI Key: HFOFPDGUBCVRIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC=C1N
• Molecular Formula: C5H7NS
• DSSTOX Substance ID: DTXSID20420882
• Molecular Weight: 113.18 g/mol
• CAS No.: 23967-97-7

Description

4-Methylthiophen-3-amine is a useful research compound. Its molecular formula is C5H7NS and its molecular weight is 113.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

Affinitychromic Polythiophenes

Bernier et al. (2002) reported the preparation of postfunctionalizable chromic polythiophenes, which can react with different amine-bearing molecules like 4-Methylthiophen-3-amine. These polymers show significant color changes due to interactions between side chains and analytes, making them useful for high-throughput screening and drug discovery (Bernier et al., 2002).

Synthesis of 1-Amino-4-Methylthio-2-Nitro-1,3-Butadienes

Surange et al. (1997) demonstrated a method for synthesizing 1-amino-4-methylthio-2-nitro-1,3-butadienes using 3-nitrothiophene and amines, followed by S-methylation. This process potentially contributes to the development of novel organic compounds (Surange et al., 1997).

Optical Chemo- and Biosensors

Béra-Abérem et al. (2004) synthesized fluorescent and chromic polythiophenes capable of reacting with amine groups. These polymers enable the detection of various analytes and have potential applications in biosensor development (Béra-Abérem et al., 2004).

Kinetics and Mechanism in Chemical Reactions

Castro et al. (2011) investigated the kinetics of reactions involving secondary alicyclic amines and O-aryl S-aryl dithiocarbonates. Their findings contribute to understanding the reaction mechanisms and rates in complex organic syntheses (Castro et al., 2011).

Gewald Reaction Expansion

Abaee et al. (2017) explored the Gewald reaction, a method to synthesize 2-arylthieno[2,3-d]pyrimidin-4-amines, showing potential applications in developing metal sensors (Abaee et al., 2017).

Ionochromic and Thermochromic Phenomena

Lévesque and Leclerc (1996) studied polythiophenes that exhibited thermochromic and ionochromic effects, useful for developing affinitychromic and photochromic sensors (Lévesque & Leclerc, 1996).

Selective Deposition of Conducting Polymers

Rozsnyai and Wrighton (1995) demonstrated a technique for the selective deposition of conducting polymers, which has implications in developing patterned electronic devices (Rozsnyai & Wrighton, 1995).

Polymeric Membrane Electrode for Ion Detection

Bandi, Singh, and Upadhyay (2014) developed novel Fe(3+) ion-selective polymeric membrane electrodes using ionophores like 3-methylthiophene-2-amine. This has applications in quantifying Fe(3+) ions in various samples (Bandi et al., 2014).

Antimicrobial Activity of 2-Aminothiophene Derivatives

Prasad et al. (2017) synthesized ethyl 2-amino-4-phenylthiophene-3-carboxylate derivatives and evaluated their antimicrobial activity. This highlights the potential of such compounds in drug development (Prasad et al., 2017).

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.